Cas no 7699-43-6 (zirconyl chloride)

• Product Name: zirconyl chloride
• CAS No: 7699-43-6
• MF: Cl₂OZr
• MW: 178.129
• MDL: MFCD00011309
• CID: 47688
• PubChem ID: 24870150
• Update Time: 2025-10-31

zirconyl chloride Chemical and Physical Properties

Names and Identifiers

• zirconyl chloride
• Zirconyl chloride solution
• zirconium dichloride oxide
• Zirconium Chloride Basic
• Zirconium Oxychloride
• zirconium chloride
• Zirconium oxide dichloride
• chlorozirconyl
• dichlorooxo-zirconiu
• Dichlorooxozirconium
• Zirconium oxychlorid
• zirconiumchlorideoxide
• ZROCL2
• ​DNE260

• MDL： MFCD00011309
• Inchi： 1S/2ClH.O.Zr/h2*1H;;/q;;;+2/p-2
• InChI Key： IPCAPQRVQMIMAN-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].O.[Zr+2]

Computed Properties

• Exact Mass: 175.83700
• Monoisotopic Mass: 177.852974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: White to yellowish microcrystalline powder
• Density: 1.344 g/mL at 25 °C
• Melting Point: −15 °C
• Flash Point: Nonsense
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, water, moisture, alkali metals.
• PSA: 17.07000
• LogP: 1.26020
• Color/Form: 30% in hydrochloric acid
• Merck: 13,10237
• Solubility: Soluble in water, ethanol, methanol, insoluble in ether, and other organic solvents

zirconyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H290-H314-H335
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 1789
• WGK Germany：1
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R23; R34
• Packing Group：III
• Safety Term：8
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on zirconyl chloride

Comprehensive Guide to Zirconyl Chloride (CAS No. 7699-43-6): Properties, Applications, and Industry Insights

Zirconyl chloride (CAS No. 7699-43-6), also known as zirconium oxychloride, is a versatile inorganic compound with significant industrial and scientific relevance. Its molecular formula, ZrOCl₂·8H₂O, highlights its hydrated form, which is widely used in catalysis, ceramics, and advanced material synthesis. This article delves into the chemical properties of zirconyl chloride, its applications in modern industries, and answers frequently searched questions like "how to handle zirconyl chloride safely" and "zirconyl chloride vs. zirconium chloride."

The growing demand for high-performance materials has positioned zirconyl chloride as a critical precursor in nanotechnology and green chemistry. Researchers are exploring its role in water purification systems, leveraging its ability to form stable complexes with heavy metals. Meanwhile, industries value its use in ceramic glazes and textile dyes, where it enhances durability and color vibrancy. A trending topic in 2024 is its potential in sustainable manufacturing, aligning with global ESG (Environmental, Social, and Governance) goals.

One of the most searched queries about CAS No. 7699-43-6 relates to its solubility and stability. The compound dissolves readily in water and acidic solutions, forming clear, colorless liquids. However, it hydrolyzes in alkaline conditions, a property exploited in pH-sensitive applications. Users often ask, "Is zirconyl chloride hygroscopic?"—the answer is yes, requiring airtight storage to prevent moisture absorption. These technical nuances are vital for laboratories and manufacturers optimizing processes like nanoparticle synthesis or catalyst design.

In the healthcare sector, zirconyl chloride garners attention for its biocompatibility. Dental implants and prosthetics increasingly incorporate zirconium-based materials due to their corrosion resistance and osseointegration properties. Searches for "zirconyl chloride in medical applications" have surged by 40% year-over-year, reflecting its expanding role in biomedicine. However, regulatory compliance (e.g., FDA and REACH) remains a key discussion point among suppliers and end-users.

From an environmental perspective, zirconyl chloride is gaining traction in wastewater treatment. Its ability to precipitate phosphates and heavy metals aligns with circular economy initiatives. Recent studies highlight its cost-effectiveness compared to traditional coagulants like aluminum sulfate. This ties into the popular search term "eco-friendly alternatives for water treatment," where CAS No. 7699-43-6 emerges as a promising candidate.

Innovations in energy storage also spotlight zirconyl chloride. Solid-state battery developers are testing zirconium-based electrolytes for enhanced thermal stability—a hot topic given the electric vehicle boom. Meanwhile, the compound’s role in 3D printing ceramics answers queries like "how to improve print resolution with zirconium additives." Such applications underscore its cross-industry versatility.

For quality assurance, analytical techniques like X-ray diffraction (XRD) and inductively coupled plasma (ICP) spectroscopy are essential to verify zirconyl chloride purity. Suppliers must address FAQs such as "what’s the industry standard for zirconyl chloride assays?" (typically ≥98%). Batch-to-batch consistency is critical for sensitive sectors like pharmaceutical excipients or electronic-grade materials.

In summary, zirconyl chloride (CAS No. 7699-43-6) bridges traditional industries and cutting-edge technologies. Its adaptability to trends like sustainability and advanced materials ensures enduring relevance. By addressing top search intent—from "buy zirconyl chloride powder" to "zirconium chemistry breakthroughs"—this guide aims to serve both technical experts and curious learners navigating its multifaceted landscape.